N-(2-methoxyphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H19N3O3S/c1-24-15-7-5-6-14(12-15)22-11-10-20-19(22)26-13-18(23)21-16-8-3-4-9-17(16)25-2/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key: PLHGYWUFBVZLHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

N-(2-methoxyphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide, also known as MIFA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MIFA belongs to the class of imidazoline receptor ligands and has been shown to have a wide range of biological effects, including antihypertensive, anti-inflammatory, and antidiabetic properties. In

Scientific Research Applications

Antimicrobial and Antitubercular Agents

• Antimicrobial Activity : A study reports the synthesis of N-(4-(4-chloro-1H-imidazol-1-yl)-3-methoxyphenyl)amide/sulfonamide derivatives displaying significant in vitro antimicrobial activity against various bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans (Ranjith et al., 2014).
• Antitubercular Activity : The same compounds also showed notable antitubercular activity against Mycobacterium tuberculosis and other strains, highlighting the potential of these derivatives in tuberculosis treatment (Ranjith et al., 2014).

Pharmacological Studies

• Anticancer Properties : Research on a similar compound, 2,2-dichloro-N-[5-[2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydro-2H-pyrazol-2-yl]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide, indicates its potential as a drug-like small molecule with anticancer properties (Yushyn et al., 2022).
• Antinociceptive Pharmacology : A related compound, N-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]methyl]-2-[2-[[(4-methoxy-2,6-dimethylphenyl) sulfonyl]methylamino]ethoxy]-N-methylacetamide, was characterized as a novel nonpeptidic bradykinin B1 receptor antagonist with significant antinociceptive actions (Porreca et al., 2006).

Chemical Synthesis and Characterization

• Synthesis Techniques : The synthesis and characterization of related imidazole derivatives have been described in several studies, demonstrating the importance of these compounds in medicinal chemistry and their extensive biological activities, such as antimicrobial and anticancer activities (P. Ramanathan, 2017).

Material Science

• Metal-Organic Frameworks (MOFs) : The coordination features of an imidazole dicarboxylate ligand, such as 2-(3-methoxyphenyl)-1H-imidazole-4,5-dicarboxylic acid, have been explored, leading to the synthesis of various coordination polymers with potential applications in material science (Xiong et al., 2013).